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Compound of Interest

Compound Name:
Oxacyclohexadec-13-en-2-one,

(13E)-

Cat. No.: B12686195 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
(13E)-Oxacyclohexadec-13-en-2-one, a macrocyclic lactone, is a synthetic compound primarily

utilized as a fragrance ingredient for its characteristic musk-like scent. As a member of the

broader class of macrocyclic lactones, a group known for a wide array of biological activities,

this molecule warrants a thorough examination of its chemical properties and toxicological

profile. This technical guide provides a comprehensive review of the available literature on

(13E)-Oxacyclohexadec-13-en-2-one, with a focus on its physicochemical characteristics,

synthesis, and toxicological evaluation. The information is intended to serve as a valuable

resource for researchers, scientists, and professionals involved in drug development and

chemical safety assessment.

Physicochemical Properties
(13E)-Oxacyclohexadec-13-en-2-one is a 16-membered ring containing an ester (lactone)

functional group and a carbon-carbon double bond in the E (trans) configuration.[1] Its

molecular structure and properties are summarized in the table below.
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Property Value Reference

CAS Number 4941-78-0 [2]

Molecular Formula C15H26O2 [2]

Molecular Weight 238.37 g/mol [1]

Appearance
Colorless to pale yellow clear

liquid to solid (estimated)
[2]

Odor Musk [2]

Boiling Point
383.00 to 384.00 °C @ 760.00

mm Hg
[2]

Flash Point
322.00 °F (161.20 °C)

(estimated)
[2]

Solubility

Soluble in alcohol; Water:

1.859 mg/L @ 25 °C

(estimated)

[2]

logP (o/w) 5.060 (estimated) [2]

Synthesis
The synthesis of (13E)-Oxacyclohexadec-13-en-2-one, like other macrocyclic lactones, can be

achieved through various synthetic routes. The primary challenge in the synthesis of these

molecules is the efficient formation of the large ring. While a specific, detailed experimental

protocol for the synthesis of (13E)-Oxacyclohexadec-13-en-2-one is not readily available in the

public domain, the literature points to Ring-Closing Metathesis (RCM) as a common and

effective method for the synthesis of unsaturated macrocycles.

General Synthesis Approach: Ring-Closing Metathesis
(RCM)
RCM is a powerful catalytic reaction that forms a new carbon-carbon double bond between two

existing alkenes within the same molecule, leading to the formation of a cyclic compound. The

general workflow for the synthesis of (13E)-Oxacyclohexadec-13-en-2-one via RCM would
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involve the synthesis of a linear diene precursor containing an ester linkage, followed by

cyclization using a ruthenium-based catalyst.

Synthesis of Linear Precursor Ring-Closing Metathesis Purification

Starting_Materials ω-alkenyl (E)-alkenoate
Multi-step synthesis

(13E)-Oxacyclohexadec-13-en-2-oneRuthenium Catalyst (e.g., Grubbs' Catalyst) Purified (13E)-Oxacyclohexadec-13-en-2-oneChromatography

Click to download full resolution via product page

A generalized workflow for the synthesis of (13E)-Oxacyclohexadec-13-en-2-one via RCM.

Toxicological Profile
The safety of (13E)-Oxacyclohexadec-13-en-2-one as a fragrance ingredient has been

evaluated by the Research Institute for Fragrance Materials (RIFM). The assessment, which

covers a mixture of isomers including the (13E) isomer under the name "Oxacyclohexadecen-

2-one", provides key toxicological data. It is important to note that the following data pertains to

the isomeric mixture and not exclusively to the (13E) isomer.
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Toxicological Endpoint Result Reference

Genotoxicity Not genotoxic [1]

Repeated Dose Toxicity (Oral,

90-day)

No-Observed-Adverse-Effect

Level (NOAEL) = 1000

mg/kg/day

[1]

Reproductive Toxicity

No-Observed-Adverse-Effect

Level (NOAEL) = 1000

mg/kg/day

[1]

Skin Sensitization

No Expected Sensitization

Induction Level (NESIL) =

7500 µg/cm²

[1]

Phototoxicity/Photoallergenicit

y

Not expected to be

phototoxic/photoallergenic
[1]

Experimental Protocols for Key Toxicological Assays
Detailed experimental protocols for the toxicological evaluation of (13E)-Oxacyclohexadec-13-

en-2-one are not publicly available. However, the RIFM assessment would have followed

internationally recognized guidelines, such as those established by the Organisation for

Economic Co-operation and Development (OECD). Below are generalized workflows for the

key toxicological assays based on OECD guidelines.

A standard battery of in vitro tests is typically used to assess the genotoxic potential of a

chemical. This includes a bacterial reverse mutation test (Ames test) and an in vitro

micronucleus assay.
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Test Substance:
(13E)-Oxacyclohexadec-13-en-2-one

Bacterial Reverse Mutation Test
(Ames Test - OECD 471)

In Vitro Micronucleus Assay
(OECD 487)

Weight of Evidence Evaluation

Not Genotoxic

Click to download full resolution via product page

A simplified workflow for in vitro genotoxicity assessment.

The potential of a substance to cause skin sensitization is often evaluated using the Local

Lymph Node Assay (LLNA).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12686195?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12686195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Substance:
(13E)-Oxacyclohexadec-13-en-2-one

Dose Range Finding Study

Local Lymph Node Assay (LLNA - OECD 429)
- Topical application to mouse ear

- Measurement of lymphocyte proliferation in draining lymph nodes

Calculation of Stimulation Index (SI)

Determination of EC3 value and NESIL
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Test Substance:
(13E)-Oxacyclohexadec-13-en-2-one

Multiple Dose Groups (including control)
- Daily oral administration for 90 days

In-life Observations:
- Clinical signs
- Body weight

- Food/water consumption

Terminal Procedures:
- Hematology

- Clinical chemistry
- Gross necropsy
- Histopathology

Statistical Analysis of Data

Determination of NOAEL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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